Cas no 35161-88-7 (Nonanoic acid, 4-chlorobutyl ester)

• Product Name: Nonanoic acid, 4-chlorobutyl ester
• CAS No: 35161-88-7
• MF: C₁₃H₂₅ClO₂
• MW: 248.789403676987
• CID: 291648
• PubChem ID: 15888404
• Update Time: 2025-04-19

Nonanoic acid, 4-chlorobutyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid, 4-chlorobutyl ester
• 4-chlorobutyl nonanoate
• DTXSID80579148
• 35161-88-7

• Inchi： 1S/C13H25ClO2/c1-2-3-4-5-6-7-10-13(15)16-12-9-8-11-14/h2-12H2,1H3
• InChI Key： RZFZERXIXGTWOI-UHFFFAOYSA-N
• SMILES： ClCCCCOC(CCCCCCCC)=O

Computed Properties

• Exact Mass: 248.1543077g/mol
• Monoisotopic Mass: 248.1543077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų